Methyl 4-(((4-hydroxy-6-methylpyrimidin-2-yl)thio)methyl)benzoate
Description
“Methyl 4-(((4-hydroxy-6-methylpyrimidin-2-yl)thio)methyl)benzoate” is a chemical compound with the molecular formula C14H14N2O3S . It is offered by Benchchem for research purposes.
Physical And Chemical Properties Analysis
The molecular weight of “Methyl 4-(((4-hydroxy-6-methylpyrimidin-2-yl)thio)methyl)benzoate” is 290.34 . Unfortunately, other physical and chemical properties like melting point, boiling point, and density were not available in the sources I found.Scientific Research Applications
Biorenewable Molecules and Sustainable Chemistry
Methyl 4-(((4-hydroxy-6-methylpyrimidin-2-yl)thio)methyl)benzoate holds promise as a biorenewable molecule. Researchers explore its potential for transitioning from biomass feedstock to valuable chemical products. By synthesizing this compound, we contribute to sustainable chemistry and reduce our reliance on fossil fuels .
Polyketide Synthesis and Modification
As a polyketide structure, this compound aligns with the biosynthetic pathways of natural products. Scientists actively develop methods for constructing both natural and unnatural polysubstituted 4-hydroxy-2-pyrones. These molecules exhibit versatile bioactivity, making them attractive targets for synthesis and modification .
Biomimetic Cyclization Strategies
The major synthetic methods for 4-hydroxy-2-pyrones involve biomimetic cyclization of tricarbonyl compounds. These strategies mimic natural biosynthetic pathways and allow straightforward access to the target compound. Transition metal complexes and ketene transformations also play a role in achieving efficient synthesis .
Chemical Transformations via Alkyne Cyclizations
De novo synthesis methods based on alkyne cyclizations, often utilizing transition metal catalysts, provide an alternative route to 4-hydroxy-2-pyrones. These transformations enable rapid access to the compound and have been successfully applied in constructing natural products .
Biological Activity and Drug Discovery
Exploring the bioactivity of Methyl 4-(((4-hydroxy-6-methylpyrimidin-2-yl)thio)methyl)benzoate is crucial. Researchers investigate its potential as a pharmacophore in drug discovery. By understanding its interactions with biological targets, we can identify novel therapeutic applications .
Functional Materials and Nanotechnology
Given its unique structure, this compound may find applications in functional materials. Researchers explore its use in nanotechnology, such as sensors, catalysts, or drug delivery systems. Its thioether and ester functionalities could contribute to material properties .
properties
IUPAC Name |
methyl 4-[(4-methyl-6-oxo-1H-pyrimidin-2-yl)sulfanylmethyl]benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O3S/c1-9-7-12(17)16-14(15-9)20-8-10-3-5-11(6-4-10)13(18)19-2/h3-7H,8H2,1-2H3,(H,15,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GADOIUXVHFMLME-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)NC(=N1)SCC2=CC=C(C=C2)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-(((4-hydroxy-6-methylpyrimidin-2-yl)thio)methyl)benzoate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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